Cas no 2680885-86-1 (4-methyl-2-3-(2,2,2-trifluoroacetamido)propyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-methyl-2-3-(2,2,2-trifluoroacetamido)propyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2680885-86-1
• MF: C₁₀H₁₁F₃N₂O₃S
• MW: 296.266151666641
• CID: 5637397
• PubChem ID: 165935133
• Update Time: 2025-09-24

4-methyl-2-3-(2,2,2-trifluoroacetamido)propyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289439
• 4-methyl-2-[3-(2,2,2-trifluoroacetamido)propyl]-1,3-thiazole-5-carboxylic acid
• 2680885-86-1
• 4-methyl-2-3-(2,2,2-trifluoroacetamido)propyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C10H11F3N2O3S/c1-5-7(8(16)17)19-6(15-5)3-2-4-14-9(18)10(11,12)13/h2-4H2,1H3,(H,14,18)(H,16,17)
• InChI Key： LVOSRKHMIDTSPF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1CCCNC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 296.04424788g/mol
• Monoisotopic Mass: 296.04424788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Additional information on 4-methyl-2-3-(2,2,2-trifluoroacetamido)propyl-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 4-methyl-2-3-(2,2,2-trifluoroacetamido)propyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680885-86-1)

The compound 4-methyl-2-3-(2,2,2-trifluoroacetamido)propyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680885-86-1) is a specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroacetamido moiety and carboxylic acid functional group, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing molecular stability.

In recent years, the demand for fluorinated organic compounds like 4-methyl-2-3-(2,2,2-trifluoroacetamido)propyl-1,3-thiazole-5-carboxylic acid has surged, driven by their applications in medicinal chemistry and crop protection. The incorporation of fluorine atoms into molecules often improves their metabolic stability, bioavailability, and binding affinity to target proteins. This compound’s thiazole ring further enhances its versatility, as thiazoles are known for their antimicrobial, anti-inflammatory, and anticancer properties.

One of the most frequently asked questions about CAS No. 2680885-86-1 revolves around its synthesis and purification methods. The compound is typically synthesized via multi-step organic reactions, including amide coupling and cyclization techniques. Advanced analytical tools such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are employed to ensure its purity and structural integrity. These methods align with the growing emphasis on green chemistry and sustainable manufacturing practices in the chemical industry.

The 4-methyl-2-3-(2,2,2-trifluoroacetamido)propyl-1,3-thiazole-5-carboxylic acid also attracts attention for its potential role in drug delivery systems. Its carboxylic acid group allows for easy derivatization, enabling the development of prodrugs or conjugates with improved pharmacokinetic profiles. This aligns with current trends in personalized medicine and targeted therapy, where researchers seek compounds that can be tailored to specific biological pathways.

From an industrial perspective, the scalability of producing CAS No. 2680885-86-1 is a critical consideration. Manufacturers are optimizing processes to reduce costs and environmental impact, leveraging continuous flow chemistry and catalytic methods. These innovations address the rising demand for high-value intermediates in the pharmaceutical sector, where time-to-market and cost efficiency are paramount.

In summary, 4-methyl-2-3-(2,2,2-trifluoroacetamido)propyl-1,3-thiazole-5-carboxylic acid represents a promising compound at the intersection of organic synthesis and applied research. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in fields like bioconjugation and small-molecule therapeutics. As scientific advancements continue, this compound is poised to play a pivotal role in next-generation chemical innovations.